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Compound of Interest

Compound Name:
(R)-2-(2,3-

dichlorophenyl)pyrrolidine

Cat. No.: B11757037

Get Quote

Executive Summary
(R)-2-(2,3-dichlorophenyl)pyrrolidine is a substituted phenylpyrrolidine and a potent

pharmacological probe acting primarily as a Monoamine Reuptake Inhibitor. Structurally

characterized by a pyrrolidine ring substituted at the 2-position with a 2,3-dichlorophenyl

moiety, it belongs to a chemical class known for psychostimulant and antidepressant

properties.

While less chemically ubiquitous than its 3,4-dichloro analog (related to SEP-225289) or the

diphenyl derivative (Desoxypipradrol), this compound exhibits a distinct pharmacological profile

driven by the steric and electronic influence of the ortho,meta-dichloro substitution pattern. Its

primary mechanism involves the blockade of Dopamine (DAT) and Norepinephrine (NET)

transporters, with potential secondary modulation of Sigma-1 (

) receptors.

Key Pharmacological Classification:

Primary Target: Norepinephrine-Dopamine Reuptake Inhibitor (NDRI).
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Secondary Target: Sigma-1 Receptor (

R) Ligand (Predicted).

Chemical Family: 2-Substituted Phenylpyrrolidines.[1]

Chemical Identity & Structural Analysis[2][3][4][5]
The pharmacological efficacy of (R)-2-(2,3-dichlorophenyl)pyrrolidine is dictated by its

specific stereochemistry and substitution pattern.

Property Detail

IUPAC Name (2R)-2-(2,3-dichlorophenyl)pyrrolidine

Common Code
2,3-DCPP (Ambiguous - often refers to

piperazine; strictly pyrrolidine analog)

Molecular Formula

C

H

Cl

N

Molecular Weight 216.11 g/mol

Chirality
(R)-Enantiomer (Eutomer for transporter affinity

in this scaffold)

Key Substituents
2,3-Dichloro (Steric bulk at ortho position forces

ring torsion)

Structure-Activity Relationship (SAR) Logic
The Pyrrolidine Core: Unlike amphetamines (flexible chain), the pyrrolidine ring constrains

the nitrogen atom's position, reducing conformational entropy and typically increasing affinity

for the transporter protein's substrate binding site.
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The (R)-Configuration: In 2-substituted pyrrolidines (e.g., Desoxypipradrol), the (R)-

enantiomer often aligns optimally with the S1 binding pocket of the DAT/NET, making it the

bioactive eutomer compared to the (S)-distomer.

2,3-Dichloro Substitution:

Lipophilicity: The chlorines increase

(approx. 3.4), enhancing blood-brain barrier (BBB) permeability.

Metabolic Stability: Blocking the 2 and 3 positions protects the phenyl ring from rapid

hydroxylation by cytochrome P450 enzymes, extending the half-life compared to the

unsubstituted parent.

Selectivity: While 3,4-substitution (as in Desmethyl-SEP-225289) favors balanced

monoamine inhibition, 2,3-substitution introduces steric clash at the ortho position, which

often shifts selectivity towards NET or Sigma receptors.

Mechanism of Action: Molecular Dynamics
The compound functions as a non-competitive or competitive blocker of monoamine

transporters.

Primary Pathway: Transporter Inhibition
The molecule binds to the central substrate-binding site of the transporter proteins, preventing

the re-entry of neurotransmitters into the presynaptic neuron.

Dopamine Transporter (DAT): The (R)-2-(2,3-dichlorophenyl)pyrrolidine occupies the

orthosteric site, stabilizing the transporter in an outward-facing conformation. This prevents

dopamine uptake, leading to increased synaptic concentrations and downstream activation

of D1/D2 receptors.

Norepinephrine Transporter (NET): High affinity blockade leads to elevated noradrenergic

signaling, contributing to increased arousal, vigilance, and sympathomimetic effects.

Secondary Pathway: Sigma-1 Modulation
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Phenylpyrrolidines are privileged scaffolds for Sigma-1 (

) receptors. The 2,3-dichlorophenyl moiety mimics the hydrophobic pharmacophore required for

binding.

Effect: Agonism or antagonism at

can modulate calcium signaling and potentiate the effects of dopaminergic signaling,
potentially influencing neuroplasticity or neuroprotection.

Signal Transduction Diagram (DOT)
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Caption: Mechanistic pathway showing the dual inhibition of DAT and NET by (R)-2-(2,3-
dichlorophenyl)pyrrolidine, resulting in elevated synaptic monoamine levels.

Experimental Protocols for Validation
To validate the mechanism described above, the following self-validating experimental

workflows are recommended.

In Vitro Monoamine Uptake Assay
Objective: Determine the IC

values for DAT, NET, and SERT inhibition.

Protocol:

Preparation: Transfect HEK-293 cells with human DAT, NET, or SERT cDNA.

Seeding: Plate cells in 96-well plates at

cells/well.

Incubation: Incubate cells with (R)-2-(2,3-dichlorophenyl)pyrrolidine (concentration range:

to

M) for 10 minutes at 25°C.

Substrate Addition: Add radiolabeled substrate (

Dopamine,

Norepinephrine) and incubate for 5 minutes.

Termination: Wash cells

with ice-cold buffer to stop uptake.

Quantification: Lyse cells and measure radioactivity via liquid scintillation counting.

Analysis: Plot non-linear regression curves to calculate IC
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.

Validation: Use Cocaine or Fluoxetine as positive controls. If controls deviate >20% from

historical Ki, discard data.

Sigma-1 Receptor Binding Assay
Objective: Assess affinity (

) for the

chaperone.

Protocol:

Tissue Source: Guinea pig brain membrane homogenates (rich in

).

Radioligand: Use

-Pentazocine (highly selective

agonist).

Competition: Incubate membrane preparation with 2 nM radioligand and varying

concentrations of the test compound.

Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester.

Calculation:

.

Comparative Pharmacology
Comparison with structurally related reference standards provides context for its potency and

selectivity.
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Compound Structure
Primary
Mechanism

Relative Potency
(Predicted)

(R)-2-(2,3-

dichlorophenyl)pyrroli

dine

Pyrrolidine + 2,3-Cl-

Phenyl
NET > DAT Inhibitor High

Desoxypipradrol (2-

DPMP)
Pyrrolidine + Diphenyl NET/DAT Inhibitor

Very High (Long

duration)

SEP-225289 (Analog)
Azabicylco + 3,4-Cl-

Phenyl

Triple Reuptake

(SNDRI)
Balanced

Prolintane
Pyrrolidine + Phenyl +

Alkyl
NDRI Moderate

Data Interpretation: The removal of the second phenyl ring (vs. Desoxypipradrol) likely reduces

the duration of action but maintains the stimulant profile. The 2,3-dichloro substitution typically

enhances NET selectivity over DAT compared to the 3,4-dichloro substitution.
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phenylpyrrolidine mechanism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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